Cas no 1016676-77-9 (3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid)

• Product Name: 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid
• CAS No: 1016676-77-9
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6490633
• PubChem ID: 20112527
• Update Time: 2025-06-15

3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid
• 3-{[(3-METHYLPHENYL)CARBAMOYL]METHOXY}BENZOIC ACID
• EN300-1166859
• 3-(2-Oxo-2-(m-tolylamino)ethoxy)benzoic acid
• 3-[2-(3-methylanilino)-2-oxoethoxy]benzoic acid
• 1016676-77-9
• AKOS000150414

• Inchi： 1S/C16H15NO4/c1-11-4-2-6-13(8-11)17-15(18)10-21-14-7-3-5-12(9-14)16(19)20/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key： KLTZIJUWUCLRMN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid

Comprehensive Overview of 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid (CAS No. 1016676-77-9)

3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid, identified by its CAS No. 1016676-77-9, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzoic acid core with a carbamoylmethoxy linker and a 3-methylphenyl substituent. Its structural complexity makes it a valuable intermediate in drug discovery, particularly for targeting specific enzyme pathways.

In recent years, the demand for custom synthesis intermediates like 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its applications in modulating protein-protein interactions and designing allosteric inhibitors. The compound's carbamate functionality also aligns with trends in prodrug development, a hot topic in drug delivery optimization.

The synthesis of CAS No. 1016676-77-9 involves multi-step organic reactions, including esterification and amide coupling, which are frequently searched topics in organic chemistry forums. Analytical characterization via HPLC, NMR, and mass spectrometry ensures high purity, addressing the growing industry focus on QC/QA compliance. Notably, its logP and solubility profiles make it suitable for bioavailability enhancement studies—a key concern in pharmacokinetic research.

From an industrial perspective, 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid exemplifies the shift toward tailor-made building blocks for high-throughput screening. Its compatibility with parallel synthesis techniques positions it as a candidate for combinatorial chemistry libraries. Environmental considerations are also addressed through green chemistry adaptations in its production, resonating with the sustainable synthesis movement.

Emerging discussions in cheminformatics highlight the compound's relevance in QSAR modeling and virtual screening. The methylphenyl-carbamoyl moiety is particularly scrutinized for its steric effects and hydrogen bonding capacity, topics trending in computational chemistry circles. Furthermore, patent databases reveal its inclusion in novel kinase inhibitor formulations, aligning with oncology-focused searches.

Quality benchmarks for CAS 1016676-77-9 adhere to ICH guidelines, meeting the pharmaceutical industry's emphasis on impurity profiling. Storage recommendations emphasize cryopreservation to maintain stability, a practical consideration for laboratories investing in long-term compound management solutions. These attributes collectively reinforce its standing as a versatile research chemical.

In conclusion, 3-{(3-methylphenyl)carbamoylmethoxy}benzoic acid represents a convergence of structural ingenuity and practical utility. Its multifaceted applications—from medicinal chemistry to material science—reflect broader trends in molecular design. As the scientific community prioritizes targeted therapies and rational drug design, compounds like this will continue to bridge gaps between theoretical research and translational outcomes.